(3-Bromopropyl)(dimethyl)silane
Overview
Description
“(3-Bromopropyl)(dimethyl)silane” is a type of organosilicon compound . It is known as a bromo silyl ether . This compound is often used in various chemical reactions and has been the subject of numerous studies .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, (3-aminopropyl)triethoxysilane was synthesized using tert-butyl hydroperoxide and (3-chloropropyl) trimethoxysilane . Another study reported the use of (3-bromopropyl)trimethoxysilane in the synthesis of silica-based molecularly imprinted polymers .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed based on its molecular formula. For example, (3-Bromopropyl)trimethoxysilane has a molecular formula of C6H15BrO3Si . The molecular weight of this compound is 243.171 Da .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo E1 elimination reactions . In another study, (3-aminopropyl)triethoxysilane was used to modify nano-TiO2 and initiate polymerization .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from similar compounds. For instance, (3-Bromopropyl)trimethoxysilane is a liquid at room temperature . Its refractive index is 1.440, and it has a density of 1.298 g/mL at 20 °C .
Mechanism of Action
Safety and Hazards
Properties
CAS No. |
88760-69-4 |
|---|---|
Molecular Formula |
C5H13BrSi |
Molecular Weight |
181.15 g/mol |
IUPAC Name |
3-bromopropyl(dimethyl)silane |
InChI |
InChI=1S/C5H13BrSi/c1-7(2)5-3-4-6/h7H,3-5H2,1-2H3 |
InChI Key |
XBFIFDUGGZWANJ-UHFFFAOYSA-N |
SMILES |
C[Si](C)CCCBr |
Canonical SMILES |
C[SiH](C)CCCBr |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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